Cas no 2229154-75-8 ({1-(3-bromo-2-methylphenyl)methylcyclopropyl}methanamine)

• Product Name: {1-(3-bromo-2-methylphenyl)methylcyclopropyl}methanamine
• CAS No: 2229154-75-8
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 6304378
• PubChem ID: 165945948
• Update Time: 2025-05-21

{1-(3-bromo-2-methylphenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(3-bromo-2-methylphenyl)methylcyclopropyl}methanamine
• 2229154-75-8
• {1-[(3-bromo-2-methylphenyl)methyl]cyclopropyl}methanamine
• EN300-1909134

• Inchi： 1S/C12H16BrN/c1-9-10(3-2-4-11(9)13)7-12(8-14)5-6-12/h2-4H,5-8,14H2,1H3
• InChI Key： XQGRMFFDYDSREE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)CC1(CN)CC1

Computed Properties

• Exact Mass: 253.04661g/mol
• Monoisotopic Mass: 253.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on {1-(3-bromo-2-methylphenyl)methylcyclopropyl}methanamine

The Compound CAS No. 2229154-75-8: {1-(3-bromo-2-methylphenyl)methylcyclopropyl}methanamine

The compound with CAS No. 2229154-75-8, commonly referred to as {1-(3-bromo-2-methylphenyl)methylcyclopropyl}methanamine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclopropane ring, a methyl group, and a bromine atom, all of which contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of {1-(3-bromo-2-methylphenyl)methylcyclopropyl}methanamine in the field of drug discovery. Its structure allows for interactions with various biological targets, making it a promising candidate for the development of new therapeutic agents. Researchers have explored its potential in treating conditions such as cancer, inflammation, and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective activity against certain cancer cell lines, suggesting its potential as an anticancer agent.

In addition to its pharmacological applications, {1-(3-bromo-2-methylphenyl)methylcyclopropyl}methanamine has also been studied for its role in materials science. Its unique electronic properties make it a valuable component in the synthesis of advanced materials, such as polymers and semiconductors. A research team at the University of California recently reported on its use in creating high-performance organic semiconductors, which could revolutionize the field of electronics.

The synthesis of {1-(3-bromo-2-methylphenyl)methylcyclopropyl}methanamine involves a series of intricate chemical reactions. Key steps include the formation of the cyclopropane ring through a Simmons-Smith reaction and subsequent functionalization to introduce the bromine atom and methyl group. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

Despite its promising applications, there are challenges associated with the use of {1-(3-bromo-2-methylphenyl)methylcyclopropyl}methanamine. One major concern is its stability under certain environmental conditions, which could limit its practical applications. Researchers are actively investigating methods to enhance its stability without compromising its desired properties.

In conclusion, {1-(3-bromo-2-methylphenyl)methylcyclopropyl}methanamine is a versatile compound with wide-ranging potential in both pharmaceutical and materials science fields. Its unique structure and properties make it a valuable tool for researchers seeking innovative solutions to complex scientific problems. As ongoing studies continue to uncover new applications and improvements in synthesis techniques, this compound is poised to play an increasingly important role in various industries.